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Compound of Interest

Compound Name: Dimethyl pimelate

Cat. No.: B158113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of dimethyl
pimelate in organic solvents. While specific quantitative solubility data is not readily available in

public literature, this document outlines a detailed experimental protocol for its determination,

enabling researchers to generate precise and reliable data for their specific applications.

Introduction to Dimethyl Pimelate
Dimethyl pimelate (DMP) is the diester of pimelic acid and methanol, with the chemical

formula C9H16O4. It is a colorless to nearly colorless liquid at room temperature.[1][2] DMP is

a versatile molecule with applications as an intermediate in the synthesis of pharmaceuticals,

fragrances, and polymers.[3] Understanding its solubility in various organic solvents is crucial

for its application in drug formulation, reaction chemistry, and purification processes.

Qualitative Solubility of Dimethyl Pimelate
Based on available chemical data, dimethyl pimelate is described as being soluble in several

common organic solvents. This qualitative information provides a foundational understanding of

its behavior in different solvent classes.

Table 1: Qualitative Solubility of Dimethyl Pimelate
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Solvent Solubility

Ethanol Soluble[1][2][4]

Benzene Soluble[1][2][4]

Diethyl Ether Soluble[1][2][4]

Water Slightly Soluble[1][2]

Note: "Soluble" indicates that the substance readily dissolves, while "Slightly Soluble" suggests

limited dissolution.

Quantitative Solubility Data
Despite a thorough review of scientific literature and chemical databases, specific quantitative

data on the solubility of dimethyl pimelate in organic solvents (e.g., in g/100 mL or mol/L at

various temperatures) is not publicly available. The generation of such data is essential for

precise formulation and process design. The following section provides a detailed experimental

protocol to determine this critical information.

Experimental Protocol for Determining the Solubility
of Dimethyl Pimelate
This section outlines a detailed methodology for the quantitative determination of dimethyl
pimelate solubility in an organic solvent of interest. The protocol is based on the widely

accepted isothermal shake-flask method followed by gravimetric analysis, which is a robust and

reliable technique for determining the solubility of a liquid solute.[5][6][7]

Principle
An excess amount of the solute (dimethyl pimelate) is equilibrated with the solvent at a

constant temperature. After equilibrium is reached, the undissolved solute is separated, and the

concentration of the solute in the saturated solution is determined by evaporating the solvent

and weighing the remaining solute.[5][8]

Materials and Equipment
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Dimethyl pimelate (high purity)

Selected organic solvent (analytical grade)

Thermostatic shaker bath or incubator

Calibrated thermometer

Glass vials with screw caps

Analytical balance (accurate to ±0.0001 g)

Pipettes and volumetric flasks (Class A)

Syringe filters (PTFE, chemically compatible with the solvent)

Evaporating dish or pre-weighed beaker

Drying oven

Experimental Workflow
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Separation

Analysis

Add excess Dimethyl Pimelate to a vial

Add a known volume of solvent

Seal the vial tightly

Place in thermostatic shaker at constant temperature

Shake until equilibrium is reached (e.g., 24-72 hours)

Allow undissolved phase to settle

Withdraw a known volume of the supernatant

Filter through a syringe filter

Transfer filtrate to a pre-weighed evaporating dish

Evaporate the solvent in a drying oven

Cool and weigh the dish with the residue

Calculate solubility

Click to download full resolution via product page

Caption: A generalized workflow for determining the solubility of dimethyl pimelate.
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Step-by-Step Procedure
Preparation of the Sample:

Add an excess amount of dimethyl pimelate to a glass vial. The excess is crucial to

ensure that a saturated solution is formed.

Accurately add a known volume of the pre-equilibrated organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatic shaker bath set to the desired temperature.

Shake the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium

is reached. The time required for equilibration should be determined experimentally by

taking measurements at different time points until the solubility value remains constant.

Separation of the Saturated Solution:

Once equilibrium is achieved, remove the vial from the shaker and allow it to stand

undisturbed at the same temperature for a short period to allow the undissolved dimethyl
pimelate to settle.

Carefully withdraw a precise volume of the clear supernatant (the saturated solution) using

a pipette.

To ensure the complete removal of any undissolved micro-droplets, pass the withdrawn

solution through a chemically inert syringe filter into a clean, pre-weighed evaporating

dish.

Gravimetric Analysis:

Record the exact weight of the evaporating dish containing the filtered saturated solution.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent completely without degrading the dimethyl pimelate. The temperature should be
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above the boiling point of the solvent but well below the boiling point of dimethyl
pimelate.

Periodically remove the dish from the oven, allow it to cool to room temperature in a

desiccator, and weigh it. Repeat this process until a constant weight is achieved, indicating

that all the solvent has evaporated.

Record the final weight of the evaporating dish with the dimethyl pimelate residue.

Calculation of Solubility
The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Weight of dish + residue) - (Weight of empty dish)] / (Volume of filtrate

in mL) * 100

To express solubility in other units, such as molarity (mol/L), the density of the solvent and the

molecular weight of dimethyl pimelate (188.22 g/mol ) will be required.

Factors Influencing Solubility
Several factors can influence the solubility of dimethyl pimelate in organic solvents:

Temperature: Generally, the solubility of liquids in organic solvents increases with

temperature. It is crucial to control the temperature accurately during the determination.

Polarity of the Solvent: Based on the principle of "like dissolves like," dimethyl pimelate,

being a diester, is expected to be more soluble in moderately polar to nonpolar organic

solvents.

Purity of Components: The purity of both dimethyl pimelate and the solvent can significantly

affect the solubility results. High-purity reagents should be used.

Conclusion
While quantitative solubility data for dimethyl pimelate in organic solvents is not readily found

in the literature, this guide provides a robust and detailed experimental protocol for its

determination. By following the outlined shake-flask method with gravimetric analysis,
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researchers and drug development professionals can generate the precise data necessary for

their specific needs, facilitating advancements in formulation, synthesis, and purification

processes involving this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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